1-(3-chlorophenyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[(4,5-dimethoxy-2-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C19H22ClN3O4/c1-26-18-10-14(17(23(24)25)12-19(18)27-2)13-21-6-8-22(9-7-21)16-5-3-4-15(20)11-16/h3-5,10-12H,6-9,13H2,1-2H3
• InChI Key: TVSPPKUAGSFLNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CN2CCN(CC2)C3=CC(=CC=C3)Cl)[N+](=O)[O-])OC
• Molecular Formula: C19H22ClN3O4
• Molecular Weight: 391.8 g/mol

Description

1-(3-chlorophenyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine, commonly known as 3C-P, is a synthetic compound that belongs to the family of piperazine derivatives. It was first synthesized in 1970 by David E. Nichols, a renowned American pharmacologist. 3C-P is a potent psychedelic compound that has gained significant attention in the scientific community due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 3C-P is not fully understood. However, it is believed to act as a partial agonist of the 5-HT2A receptor, a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. Activation of the 5-HT2A receptor by 3C-P is thought to result in the release of neurotransmitters such as dopamine and serotonin, leading to altered perception and mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3C-P are similar to other psychedelic compounds. It produces altered states of consciousness, including changes in perception, thought processes, and mood. The effects of 3C-P can last for several hours and can be intense. It has been reported to cause visual hallucinations, synesthesia, and altered time perception.

Advantages and Limitations for Lab Experiments

One advantage of using 3C-P in lab experiments is its potency. It is a highly potent compound, which means that small amounts can produce significant effects. This makes it useful for studying the mechanisms of action of other compounds that may have weaker effects. However, the use of 3C-P in lab experiments is limited by its potential toxicity and the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for research on 3C-P. One area of interest is the development of new psychoactive compounds based on the structure of 3C-P. These compounds could have improved pharmacological properties and may be useful in the treatment of psychiatric disorders. Additionally, there is a need for further research on the mechanisms of action of 3C-P and its potential interactions with other compounds. This could lead to a better understanding of the role of the 5-HT2A receptor in the pathophysiology of psychiatric disorders and the development of new treatments.

Synthesis Methods

The synthesis of 3C-P involves a series of chemical reactions, including the condensation of 1-(3-chlorophenyl)piperazine with 4,5-dimethoxy-2-nitrobenzaldehyde, followed by reduction with sodium borohydride. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

3C-P has been extensively studied for its potential applications in scientific research. It has been used as a tool for studying the mechanisms of action of other psychoactive compounds, such as serotonin receptor agonists and antagonists. Additionally, it has been used in studies investigating the role of the 5-HT2A receptor in the pathophysiology of various psychiatric disorders.